Cas no 2287246-58-4 ((1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride)

• Product Name: (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride
• CAS No: 2287246-58-4
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 4786962
• Update Time: 2025-07-15

(1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c9-7(10)6-5-2-1-4(5)3-8-6;/h4-6,8H,1-3H2,(H,9,10);1H/t4-,5-,6+;/m0./s1
• InChI Key： HYIJHFJLLIPWLR-WLUDYRNVSA-N
• SMILES： Cl.OC([C@H]1[C@H]2CC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 177.0556563 g/mol
• Monoisotopic Mass: 177.0556563 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Molecular Weight: 177.63

Additional information on (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride

Research Brief on (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride (CAS: 2287246-58-4)

The compound (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride (CAS: 2287246-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its bicyclic structure, featuring an azabicyclo[3.2.0]heptane core, provides a rigid scaffold that is advantageous for targeting specific biological pathways. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting proteases and kinases, which are critical in diseases such as cancer and neurodegenerative disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a stereoselective route, achieving high enantiomeric purity. The hydrochloride salt form (CAS: 2287246-58-4) was found to enhance solubility and stability, making it more suitable for pharmaceutical formulations. The study also reported preliminary in vitro assays showing moderate inhibitory activity against several cancer-related kinases, suggesting its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride has been investigated for its role in modulating neurotransmitter systems. A recent preprint on bioRxiv revealed its affinity for GABA_A receptors, implicating potential applications in neurological and psychiatric disorders. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

The compound's versatility is further underscored by its incorporation into peptide mimetics and peptidomimetic drugs. Researchers have leveraged its constrained bicyclic structure to design analogs with improved metabolic stability and target specificity. For instance, a 2024 patent application disclosed its use in developing next-generation antiviral agents, particularly against RNA viruses, by mimicking key viral protease substrates.

Despite these promising developments, challenges remain in scaling up the synthesis of (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride for industrial applications. Current methods rely on multi-step processes with limited yields, prompting ongoing research into catalytic asymmetric synthesis and flow chemistry approaches to improve efficiency.

In conclusion, (1S,2R,5R)-3-Azabicyclo[3.2.0]heptane-2-carboxylic acid;hydrochloride (CAS: 2287246-58-4) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Future research should focus on optimizing its biological activity, elucidating its mechanism of action, and addressing synthetic challenges to facilitate its transition from bench to bedside.